Cas no 858523-37-2 (2-(4-bromo-2-methoxyphenyl)acetonitrile)
858523-37-2 structure
Product Name:2-(4-bromo-2-methoxyphenyl)acetonitrile
CAS No:858523-37-2
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD11847504
CID:838594
PubChem ID:52987748
Update Time:2024-10-26
2-(4-bromo-2-methoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2-methoxyphenyl)acetonitrile
- 2-(4-bromo-2-methoxyphenyl)acetonitrile
- 4-Bromo-2-methoxybenzyl cyanide
- 4-BROMO-2-METHOXYPHENYLACETONITRILE
- KSC495C1N
- MKTBTBUHEXXTRR-UHFFFAOYSA-N
- CL8785
- FCH1406552
- AM83259
- (4-bromo-2-methoxy-phenyl)-acetonitrile
- AB0027045
- AX8160376
- W8828
- ST24026259
- 4-Bromo-2-methoxybenzeneacetonitrile (ACI)
- SY111012
- CS-0097933
- J-501364
- AKOS015835561
- DTXSID50680957
- AS-18574
- DB-076465
- 858523-37-2
- SCHEMBL425131
- 2-(4-Bromo-2-methoxy-phenyl)acetonitrile
- MFCD11847504
-
- MDL： MFCD11847504
- Inchi： 1S/C9H8BrNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： MKTBTBUHEXXTRR-UHFFFAOYSA-N
- SMILES： N#CCC1C(OC)=CC(Br)=CC=1
Computed Properties
- Exact Mass: 224.97900
- Monoisotopic Mass: 224.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 2.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.451
- Melting Point: 56-62°C
- Boiling Point: 308.408°C at 760 mmHg
- Flash Point: 140.32°C
- Refractive Index: 1.556
- PSA: 33.02000
- LogP: 2.52378
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(4-bromo-2-methoxyphenyl)acetonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303+H313+H333
- Storage Condition：Store long-term at 2-8°C
2-(4-bromo-2-methoxyphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-bromo-2-methoxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077603-1g |
4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 077603-5g |
4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95% | 5g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 077603-250mg |
4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 077603-10g |
4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95% | 10g |
￡175.00 | 2022-03-01 | |
| TRC | B696800-100mg |
(4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696800-250mg |
(4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696800-500mg |
(4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696800-1g |
(4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO705-20g |
2-(4-bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95+% | 20g |
1357.0CNY | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B844490-250mg |
(4-Bromo-2-methoxyphenyl)acetonitrile |
858523-37-2 | 95% | 250mg |
￥130.50 | 2022-09-02 |
2-(4-bromo-2-methoxyphenyl)acetonitrile Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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